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Compound of Interest

Compound Name: BUR1

Cat. No.: B1668064

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-Butanol (assumed to be designated
as BURL1). It includes detailed operational and disposal plans, offering procedural guidance to
ensure laboratory safety and proper chemical handling.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Butanol is a flammable liquid and vapor that can cause serious eye damage, skin irritation,
and respiratory irritation.[1][2] It is also harmful if swallowed.[1][2] Therefore, stringent
adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Butanol
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Protection Type

Recommended Equipment

Specifications and
Rationale

Eye and Face Protection

Chemical safety goggles and

face shield

Tightly fitting goggles are
necessary to protect against
splashes.[1] A face shield
provides an additional layer of

protection for the entire face.

Skin Protection

Chemical-resistant gloves
(Nitrile or Butyl rubber

recommended) and a lab coat

Nitrile rubber gloves with a
minimum thickness of 0.4 mm
are recommended for full
contact, providing a
breakthrough time of over 480
minutes. A lab coat should be
worn to protect skin and

clothing.

Respiratory Protection

NIOSH-approved respirator

with an organic vapor cartridge

To be used in a well-ventilated
area. A full-face respirator may
be necessary if ventilation is
inadequate or if there is a

significant risk of inhalation.

Foot Protection

Closed-toe shoes

Shoes must fully cover the feet

to protect against spills.

Quantitative Safety Data

The following table summarizes key quantitative safety data for 1-Butanol, crucial for risk

assessment in experimental design.

Table 2: Quantitative Safety and Toxicity Data for 1-Butanol
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Parameter Value Species Reference
Acute Oral Toxicity
790 mg/kg Rat
(LD50)
Acute Dermal Toxicity )
3400 mg/kg Rabbit
(LD50)
Acute Inhalation
o 8000 ppm (4 hours) Rat
Toxicity (LC50)
Flash Point 29°C - 37°C
Auto-Ignition
343°C
Temperature

Flammable Limits in

Lower: 1.4% Upper:

Air 11.2%
Occupational
Exposure Limit 20 ppm

(ACGIH TLV-TWA)

Operational Plans: Experimental Protocols

Adherence to standardized experimental protocols is critical for the safe handling of 1-Butanol.

The following sections detail the necessary procedures.

General Handling and Storage Protocol

» Preparation: Before handling, ensure that the work area is clean, well-ventilated, and that all

necessary PPE is readily available and inspected for integrity. An eyewash station and safety

shower must be accessible.

» Dispensing: When transferring 1-Butanol, use a fume hood to minimize vapor inhalation.

Ground and bond containers during transfer to prevent static discharge, which can be an

ignition source.

o Usage: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the handling area.
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Storage: Store 1-Butanol in a tightly closed container in a cool, dry, and well-ventilated area,
away from heat, sparks, and open flames.

Spill Response Protocol

Immediate Action: In the event of a spill, evacuate non-essential personnel from the area and
eliminate all ignition sources.

Containment: Wear appropriate PPE and contain the spill using an inert, non-combustible
absorbent material such as sand or vermiculite.

Cleanup: Collect the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan

Proper disposal of 1-Butanol and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Protocol

Waste Collection: Collect all 1-Butanol waste, including contaminated absorbents and
disposable PPE, in a designated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste: 1-Butanol,
Flammable Liquid."

Storage of Waste: Store the waste container in a designated hazardous waste accumulation
area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed professional
waste disposal service, in accordance with local, state, and federal regulations. Do not
dispose of 1-Butanol down the drain.

Visual Guides

The following diagrams illustrate key workflows for handling 1-Butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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